Cas no 656305-06-5 (2',6'-Difluorobiphenyl-3-carboxylic Acid)

• Product Name: 2',6'-Difluorobiphenyl-3-carboxylic Acid
• CAS No: 656305-06-5
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD11848835
• CID: 962250
• PubChem ID: 11276360
• Update Time: 2025-11-02

2',6'-Difluorobiphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluorophenyl)benzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid,2',6'-difluoro
• 656305-06-5
• CS-0224343
• 2',6'-difluorobiphenyl-3-carboxylic acid
• AB92546
• AKOS013353356
• G47240
• EN300-119005
• SCHEMBL410739
• CHEMBL331526
• MFCD11848835
• 2',6'-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2',6'-Difluoro-3-biphenylcarboxylic acid
• Z1188090268
• 2',6'-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID90460937
• PD144572
• 2',6'-Difluorobiphenyl-3-carboxylic Acid

• MDL： MFCD11848835
• Inchi： 1S/C13H8F2O2/c14-10-5-2-6-11(15)12(10)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： ZTPVDMLBKGVDLV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 367.5±32.0 °C at 760 mmHg
• PSA: 37.30000
• LogP: 3.33000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2',6'-Difluorobiphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2',6'-Difluorobiphenyl-3-carboxylic Acid

Recent Advances in the Study of 2',6'-Difluorobiphenyl-3-carboxylic Acid (CAS: 656305-06-5) in Chemical Biology and Pharmaceutical Research

2',6'-Difluorobiphenyl-3-carboxylic Acid (CAS: 656305-06-5) is a fluorinated biphenyl derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical relevance.

One of the most notable applications of 2',6'-Difluorobiphenyl-3-carboxylic Acid is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective JAK2 inhibitors, which are crucial for treating myeloproliferative neoplasms. The fluorinated biphenyl core was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design. Additionally, the compound's carboxylic acid moiety allows for further functionalization, enabling the creation of diverse derivatives with optimized pharmacokinetic properties.

In the realm of anti-inflammatory research, 2',6'-Difluorobiphenyl-3-carboxylic Acid has shown promise as a precursor for COX-2 selective inhibitors. A recent preclinical study highlighted its potential in reducing prostaglandin E2 (PGE2) production with minimal gastrointestinal side effects compared to traditional NSAIDs. The fluorination pattern at the 2' and 6' positions was identified as a critical factor in improving selectivity and reducing off-target effects. These findings suggest that derivatives of this compound could lead to safer and more effective anti-inflammatory drugs.

Beyond its therapeutic potential, 2',6'-Difluorobiphenyl-3-carboxylic Acid has also been investigated for its utility in chemical biology probes. Researchers have utilized its fluorescent properties to develop sensors for detecting enzymatic activity in live cells. A 2022 study in ACS Chemical Biology reported the successful application of a derivative of this compound as a turn-on fluorescent probe for monitoring caspase-3 activity, a key enzyme in apoptosis. This innovation provides a powerful tool for studying cell death pathways and screening potential anticancer agents.

Despite these advances, challenges remain in the large-scale synthesis and formulation of 2',6'-Difluorobiphenyl-3-carboxylic Acid-based compounds. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as flow chemistry and catalytic fluorination, have shown particular promise in addressing these challenges. As research continues, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals and chemical tools.